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Compound of Interest

Compound Name: (-)-Fadrozole

Cat. No.: B10814682

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation of (-)-Fadrozole stock
solutions for experimental use. It includes detailed protocols, solubility data, and storage
recommendations to ensure the stability and efficacy of the compound in research applications.

Introduction

(-)-Fadrozole is a potent and selective nonsteroidal aromatase inhibitor.[1][2] Aromatase is a
key enzyme in the biosynthesis of estrogens, and its inhibition is a critical target in the research
and treatment of estrogen-dependent cancers.[1] Accurate and consistent preparation of (-)-
Fadrozole stock solutions is paramount for reliable experimental outcomes.

This guide outlines the necessary steps to prepare stock solutions of both (-)-Fadrozole free
base and its hydrochloride salt, which exhibits different solubility characteristics.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (-)-Fadrozole and its hydrochloride
salt is presented below.
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Property

(-)-Fadrozole (Free Base)

(-)-Fadrozole
Hydrochloride

Molecular Formula

C14H13N3[3]

C14H13Ns « HCI[3][4]

Molecular Weight 223.27 g/mol [1][2][3] 259.73 g/mol [3][5]
Appearance Crystalline solid[4] White solid[5]
CAS Number 102676-47-1[3] 102676-31-3[3][5]

Solubility Data

The choice of solvent is critical for preparing a stable stock solution. The solubility of (-)-
Fadrozole varies depending on whether it is in its free base or hydrochloride form.

Table 3.1: Solubility of (-)-Fadrozole (Free Base)

Approximate Molar

Solvent Reported Solubility . Notes
Concentration
Use of fresh,
anhydrous DMSO is
45 mg/mL[2], = 100 ~201.5 mM, = 448
DMSO recommended as
mg/mL[6] mM )
moisture can reduce
solubility.[2][6]
Ethanol 45 mg/mL[2] ~201.5 mM
Water Insoluble[2][6]

Table 3.2: Solubility of (-)-Fadrozole Hydrochloride
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. Approximate Molar
Solvent Reported Solubility . Notes
Concentration

100 mg/mL][5], 10 Sonication is
DMSO mg/mL[4][7], >20 385.02 mM[5] recommended to aid
mg/mL[8] dissolution.[5]
Sonication is
Water 100 mg/mL][5] 385.02 mM[5]

recommended.[5]

Ethanol 2 mg/mL[4][7]

Dimethylformamide

(DMF) 5 mg/mL[4][7]

It is recommended to
DMSO:PBS (pH 7.2)

~0.3 mg/mL[4] first dissolve in
(1:2)

DMSO.[4]

Experimental Protocols

4.1. Materials and Equipment

» (-)-Fadrozole (free base or hydrochloride salt)

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials (amber or wrapped in foil)
o Calibrated analytical balance

» Vortex mixer

e Sonicator (optional, but recommended)

o Pipettes and sterile filter tips

4.2. Protocol for Preparing a (-)-Fadrozole Stock Solution in DMSO
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This protocol is suitable for both the free base and hydrochloride forms, with DMSO being the
most common and effective solvent.

o Determine the Desired Concentration: Based on experimental needs, calculate the required
mass of (-)-Fadrozole and volume of DMSO.

e Weigh the Compound: Accurately weigh the calculated amount of (-)-Fadrozole powder in a
sterile microcentrifuge tube or vial.

e Add Solvent: Carefully add the calculated volume of anhydrous DMSO to the vial containing
the powder.

» Facilitate Dissolution:
o Vortexing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

o Sonication: If the compound does not readily dissolve, place the vial in an ultrasonic bath
for short intervals until the solution is clear.[5][6]

o Gentle Warming: Gentle warming can also aid dissolution, but care should be taken to
avoid degradation.

» Visual Inspection: Ensure the final solution is clear and free of any visible particulates.

 Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
single-use volumes in sterile, light-protected (amber or foil-wrapped) vials.[9]

Storage and Stability

Proper storage is crucial to maintain the integrity of the (-)-Fadrozole stock solution.
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Form Storage Condition Duration
) -20°C, protected from light[2]
Solid Powder 4] > 4 years[4]
Stock Solution in DMSO -80°C[2][5][9] Up to 2 years[9][10]
-20°C[2][9] Up to 1 year[9]

Not recommended for

Aqueous Solutions Use immediately
storage[4]

Important Considerations:

 Light Sensitivity: (-)-Fadrozole should be protected from direct sunlight.[9] Use amber vials
or wrap containers in aluminum foil.

e Hygroscopic DMSO: DMSO can absorb moisture, which may reduce the solubility of (-)-
Fadrozole.[2][6] Use fresh, anhydrous DMSO for best results.

» Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the stock solution by preparing
single-use aliquots.[2][9]

e Incompatibilities: Avoid contact with strong acids, alkalis, and strong oxidizing/reducing
agents.[9]

Visualizations
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Workflow for Preparing (-)-Fadrozole Stock Solution

Preparation

1. Calculate Required Mass and Volume

2. Weigh (-)-Fadrozole Powder

3. Add Anhydrous DMSO

Dissalution
\4

4. Vortex Thoroughly

5. Sonicate if Necessary

6. Visually Inspect for Clarity

Storage
Y

7. Aliquot into Single-Use Vials

;

8. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for Preparing (-)-Fadrozole Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Fadrozole | C14H13N3 | CID 59693 - PubChem [pubchem.ncbi.nim.nih.gov]
. selleckchem.com [selleckchem.com]

. Fadrozole [drugfuture.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. Fadrozole hydrochloride | Aromatase | TargetMol [targetmol.com]

. benchchem.com [benchchem.com]

. caymanchem.com [caymanchem.com]

. Fadrozole = 98 HPLC 102676-31-3 [sigmaaldrich.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. benchchem.com [benchchem.com]
¢ 10. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
(-)-Fadrozole Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814682#how-to-prepare-fadrozole-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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